Cas no 1019096-70-8 (N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide)

• Product Name: N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide
• CAS No: 1019096-70-8
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5923803
• PubChem ID: 25282217
• Update Time: 2025-07-12

N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide
• 1019096-70-8
• F5030-1204
• N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)cyclopentanecarboxamide
• N-[2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]cyclopentanecarboxamide
• CCG-304059
• AKOS016390958

• Inchi： 1S/C20H20N4O3S/c1-12-8-18(22-19(25)13-4-2-3-5-13)24(23-12)20-21-15(10-28-20)14-6-7-16-17(9-14)27-11-26-16/h6-10,13H,2-5,11H2,1H3,(H,22,25)
• InChI Key： WSDKSGYGMMPUMJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C3C(=C2)OCO3)N=C1N1C(=CC(C)=N1)NC(C1CCCC1)=O

Computed Properties

• Exact Mass: 396.12561169g/mol
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide

Professional Introduction to N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide (CAS No. 1019096-70-8)

N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1019096-70-8, represents a fusion of multiple heterocyclic scaffolds, including benzodioxole, thiazole, pyrazole, and cyclopentanecarboxamide moieties. Such a structural complexity often translates into a rich pharmacophoric profile, making it an attractive candidate for further investigation in drug discovery and development.

The benzodioxole moiety, commonly known as the oxetane scaffold, is a prominent feature in many bioactive molecules. It is well-documented for its ability to interact with various biological targets due to its rigid aromatic structure and electron-rich nature. In the context of N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide, this group is positioned at the 4-position of the thiazole ring, suggesting potential interactions with enzymes or receptors that recognize this specific motif.

The thiazole ring is another critical component of this compound. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the thiazole scaffold in N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide likely contributes to its pharmacological potential by providing a framework for hydrogen bonding and hydrophobic interactions with biological targets.

The pyrazole moiety is yet another key structural element that enhances the complexity and functionality of this compound. Pyrazoles are known for their role in various therapeutic applications, including anticonvulsants, antihypertensives, and anti-inflammatory agents. In N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}cyclopentanecarboxamide, the pyrazole ring is linked to the thiazole ring through a methyl-substituted carbon atom at the 3-position. This configuration suggests that the pyrazole moiety may play a crucial role in modulating the compound's biological activity by influencing its binding affinity and selectivity.

The cyclopentanecarboxamide group at the N-terminal of the molecule adds another layer of complexity. This functional group is known for its ability to enhance solubility and bioavailability in pharmaceutical compounds. Additionally, carboxamides can participate in hydrogen bonding interactions, which are critical for binding to biological targets. The presence of this group in N-{1-[4-(2H-1,3-benzodioxol-5-ylyl)-1,3-thiazol -2 - yl]-3-methyl - 1 H - pyraz ol - 5 - yl}cyclopentanecarboxamide may contribute to its stability and interactions with biological systems.

Recent research in medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple targets simultaneously. The unique structural features of N-{1-[4-(2H - 1 , 3 - benz odiox ol - 5 - yl) - 1 , 3 - thia z ol - 2 - yl] - 3 - me thy l - 1 H - py ra z ol - 5 - yl}cyclopentanecarboxamide make it an excellent candidate for such investigations. Studies have shown that compounds with combined scaffolds can exhibit enhanced pharmacological effects due to synergistic interactions with multiple biological pathways.

In particular, the combination of benzodioxole and thiazole moieties has been explored in several drug candidates targeting neurological disorders. The benzodioxole scaffold is known to interact with serotonin receptors, while thiazole derivatives can modulate GABAergic systems. This dual interaction may provide a therapeutic advantage in conditions where both serotonin and GABAergic pathways are dysregulated.

The pyrazole moiety in N-{1-[4-(2H - 1 , 3 - benz odiox ol - 5 - yl) - 1 , 3 - thia z ol - 2 - yl] - 3 - me thy l - 1 H - py ra z ol - 5 - yl}cyclopentanecarboxamide also suggests potential applications in anti-inflammatory therapies. Pyrazoles have been shown to inhibit various inflammatory enzymes such as COX and LOX. The presence of this group may contribute to the compound's ability to modulate inflammatory responses by interacting with these enzymes.

The cyclopentanecarboxamide group further enhances the potential therapeutic applications of this compound by improving its pharmacokinetic properties. Carboxamides are known to enhance solubility and bioavailability, which are critical factors for drug efficacy. Additionally, carboxamides can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity and selectivity.

Current research efforts are focused on developing novel compounds with improved pharmacological profiles for treating various diseases. The unique structural features of N-{1-[4-(2H – 1 , 3 – benz odiox ol – 5 – yl) – 1 , 3 – thia z ol – 2 – yl] – 3 – me thy l – 1 H – py ra z ol – 5 – yl}cyclopentanecarboxamide make it an attractive candidate for further investigation in this area. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify optimal analogs with enhanced potency and reduced side effects.

In conclusion, N-{1-[4-(2H– H– H– b enz odiox ol– _{>–>–>–>–>–>–>–>–>–y l)–cyclopentanecarboxamide (CAS No. 1019096 -70 -8) is a promising candidate for further exploration in drug discovery. Its complex structure, which includes multiple heterocyclic scaffolds, positions it as a versatile tool for investigating novel therapeutic strategies. By combining computational studies, synthetic modifications, and preclinical evaluations, researchers can uncover its full potential and develop new treatments for various diseases.}